Cas no 35229-83-5 (ethyl (2E)-2-chloro-2-2-(3-chlorophenyl)hydrazin-1-ylideneacetate)

• Product Name: ethyl (2E)-2-chloro-2-2-(3-chlorophenyl)hydrazin-1-ylideneacetate
• CAS No: 35229-83-5
• MF: C₁₀H₁₀Cl₂N₂O₂
• MW: 261.104600429535
• MDL: MFCD06245259
• CID: 1468977
• PubChem ID: 5371422
• Update Time: 2025-10-05

ethyl (2E)-2-chloro-2-2-(3-chlorophenyl)hydrazin-1-ylideneacetate Chemical and Physical Properties

Names and Identifiers

• Acetic acid,chloro[(3-chlorophenyl)hydrazono]-,ethyl ester
• ethyl 2-chloro-2-[(3-chlorophenyl)hydrazinylidene]acetate
• ethyl (2E)-2-chloro-2-2-(3-chlorophenyl)hydrazin-1-ylideneacetate
• Ethyl (2Z)-2-chloro-2-[2-(3-chlorophenyl)hydrazin-1-ylidene]acetate
• SCHEMBL5252880
• DB-401073
• Ethyl 2-chloro-2-[2-(3-chlorophenyl)hydrazinylidene]acetate
• Ethyl 2-chloro-2-(2-(3-chlorophenyl)hydrazono)acetate
• ethyl chloro[(3-chlorophenyl)hydrazono]acetate
• N-(3-chlorophenyl)-1-(ethoxycarbonyl)-methanehydrazonoyl chloride
• 35229-83-5
• WVPOBGCCBQMLJN-UHFFFAOYSA-N
• AKOS030240098
• Acetic acid, chloro[(3-chlorophenyl)hydrazono]-, ethyl ester
• DTXSID70342267

• MDL： MFCD06245259
• Inchi： 1S/C10H10Cl2N2O2/c1-2-16-10(15)9(12)14-13-8-5-3-4-7(11)6-8/h3-6,13H,2H2,1H3
• InChI Key： WVPOBGCCBQMLJN-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)NN=C(C(=O)OCC)Cl

Computed Properties

• Exact Mass: 260.0121
• Monoisotopic Mass: 260.0119330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.8
• Topological Polar Surface Area: 50.7Ų

Experimental Properties

• PSA: 50.69

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylhydrazines